Cas no 1781753-67-0 (2-methyl-4-(1-methylpiperazin-2-yl)quinoline)

• Product Name: 2-methyl-4-(1-methylpiperazin-2-yl)quinoline
• CAS No: 1781753-67-0
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 6048693
• PubChem ID: 82664232
• Update Time: 2025-10-30

2-methyl-4-(1-methylpiperazin-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-methylpiperazin-2-yl)quinoline
• 1781753-67-0
• EN300-1800508

• Inchi： 1S/C15H19N3/c1-11-9-13(15-10-16-7-8-18(15)2)12-5-3-4-6-14(12)17-11/h3-6,9,15-16H,7-8,10H2,1-2H3
• InChI Key： JPJQFYSUBMBSMQ-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-methyl-4-(1-methylpiperazin-2-yl)quinoline

2-Methyl-4-(1-Methylpiperazin-2-Yl)Quinoline: A Comprehensive Overview

2-Methyl-4-(1-methylpiperazin-2-yl)quinoline (CAS No. 1781753-67-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique quinoline backbone and substituted piperazine ring, exhibits a wide range of potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural properties and functional versatility.

The molecular structure of 2-methyl-4-(1-methylpiperazin-2-yl)quinoline is notable for its aromatic quinoline system, which serves as a scaffold for various chemical modifications. The presence of a methyl group at the 2-position of the quinoline ring introduces steric effects that can influence the compound's reactivity and solubility. Furthermore, the piperazine moiety at the 4-position, substituted with a methyl group, contributes to the compound's ability to form hydrogen bonds and participate in π–π interactions. These structural features make CAS No. 1781753-67-0 a promising candidate for drug design, particularly in the development of bioactive molecules targeting specific receptors or enzymes.

Recent studies have explored the synthesis of 2-methyl-4-(1-methylpiperazin-2-yl)quinoline through various routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also enabled the incorporation of additional functional groups to enhance the compound's bioavailability and pharmacokinetic properties. For instance, researchers have successfully synthesized derivatives with improved solubility by introducing hydrophilic substituents while maintaining the core quinoline-piperazine framework.

The biological activity of CAS No. 1781753-67-0 has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent inhibitory effects on several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Additionally, it has demonstrated anti-inflammatory properties by modulating key inflammatory pathways, making it a potential candidate for treating conditions like Alzheimer's disease and chronic inflammation.

In terms of materials science, 2-methyl-4-(1-methylpiperazin-2-yl)quinoline has shown promise as a building block for advanced materials with tailored electronic properties. Its aromaticity and conjugated system enable the formation of stable π–π stacking interactions, which are advantageous for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into organic semiconductors to improve charge transport properties and device performance.

The synthesis of CAS No. 1781753-67-0 typically involves a multi-step process that begins with the preparation of intermediates such as o-chloroaniline derivatives. These intermediates undergo cyclization reactions under controlled conditions to form the quinoline core. Subsequent substitution reactions introduce the piperazine moiety, which is then methylated to yield the final product. The optimization of reaction conditions, such as temperature and solvent choice, has significantly enhanced the yield and purity of the compound.

From an environmental standpoint, researchers have investigated the biodegradability and ecological impact of 2-methyl-4-(1-methylpiperazin-2-yliquinoline. Studies suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, minimizing its persistence in natural ecosystems. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, CAS No. 1781753_67_0, or 2-methyl_4_(1_methyl_piperazin_2_yl)_quinoline, represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application studies, position it as a valuable tool in drug discovery and materials innovation. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.